Cas no 76450-91-4 (2-Propanol, 1-amino-3-[butyl(phenylmethyl)amino]-)

• Product Name: 2-Propanol, 1-amino-3-[butyl(phenylmethyl)amino]-
• CAS No: 76450-91-4
• MF: C₁₄H₂₄N₂O
• MW: 236.353163719177
• CID: 537778
• PubChem ID: 435204
• Update Time: 2025-04-19

2-Propanol, 1-amino-3-[butyl(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-amino-3-[butyl(phenylmethyl)amino]-
• 1-amino-3-[benzyl(butyl)amino]propan-2-ol
• SCHEMBL11149069
• 76450-91-4
• DTXSID50331093

• Inchi： 1S/C14H24N2O/c1-2-3-9-16(12-14(17)10-15)11-13-7-5-4-6-8-13/h4-8,14,17H,2-3,9-12,15H2,1H3
• InChI Key： BSDRQPMIUNUCHD-UHFFFAOYSA-N
• SMILES： OC(CN)CN(CC1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 236.18902
• Monoisotopic Mass: 236.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.5Ų

Experimental Properties

• PSA: 49.49